Cas no 88530-52-3 (Methyl 2-(4-tert-butylphenoxy)acetate)

• Product Name: Methyl 2-(4-tert-butylphenoxy)acetate
• CAS No: 88530-52-3
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• MDL: MFCD09909448
• CID: 733639
• PubChem ID: 101331
• Update Time: 2024-12-09

Methyl 2-(4-tert-butylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-[4-(1,1-dimethylethyl)phenoxy]-, methyl ester
• methyl 2-(4-tert-butylphenoxy)acetate
• Methyl 2-(4-(tert-butyl)phenoxy)acetate
• 7W6BM568RG
• NSC406678
• OWLZIJMSCPKFJJ-UHFFFAOYSA-N
• Methyl (p-tert-butylphenoxy)acetate
• Methyl (4-tert-butylphenoxy)acetate #
• AK629541
• 2-[4-(1,1-Dimethylethyl)phenoxy]acetic acid methyl ester
• Acetic acid, [4-(1,1-dimethylethyl)phenoxy]-, met
• Acetic acid, (p-tert-butylphenoxy)-, methyl ester (5CI)
• Acetic acid, [4-(1,1-dimethylethyl)phenoxy]-, methyl ester (9CI)
• Methyl 2-[4-(1,1-dimethylethyl)phenoxy]acetate (ACI)
• NSC 406678
• SCHEMBL7848337
• Methyl2-(4-(tert-butyl)phenoxy)acetate
• C76933
• DS-19839
• 88530-52-3
• MFCD09909448
• UNII-7W6BM568RG
• ACETIC ACID, (P-TERT-BUTYLPHENOXY)-, METHYL ESTER
• CS-0161630
• DTXSID60237113
• Acetic acid, [4-(1,1-dimethylethyl)phenoxy]-, methyl ester
• ACETIC ACID, 2-(4-(1,1-DIMETHYLETHYL)PHENOXY)-, METHYL ESTER
• ACETIC ACID, (4-(1,1-DIMETHYLETHYL)PHENOXY)-, METHYL ESTER
• NSC-406678
• AKOS008906654
• Methyl 2-(4-tert-butylphenoxy)acetate

• MDL： MFCD09909448
• Inchi： 1S/C13H18O3/c1-13(2,3)10-5-7-11(8-6-10)16-9-12(14)15-4/h5-8H,9H2,1-4H3
• InChI Key： OWLZIJMSCPKFJJ-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC(C(C)(C)C)=CC=1)OC

Computed Properties

• Exact Mass: 222.125594
• Monoisotopic Mass: 222.125594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.026
• Boiling Point: 294.4°Cat760mmHg
• Flash Point: 119.2°C
• Refractive Index: 1.487